![molecular formula C15H20N2O4 B7555250 (2S)-5-amino-2-[3-(3-methylphenyl)propanoylamino]-5-oxopentanoic acid](/img/structure/B7555250.png)
(2S)-5-amino-2-[3-(3-methylphenyl)propanoylamino]-5-oxopentanoic acid
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Overview
Description
(2S)-5-amino-2-[3-(3-methylphenyl)propanoylamino]-5-oxopentanoic acid, also known as MPAP, is an amino acid derivative that has gained significant interest in scientific research due to its potential pharmacological properties. MPAP is a synthetic compound that has been synthesized through various methods, including chemical synthesis and enzymatic methods.
Mechanism of Action
(2S)-5-amino-2-[3-(3-methylphenyl)propanoylamino]-5-oxopentanoic acid acts as an inhibitor of the enzyme DPP-IV, which is responsible for the breakdown of incretin hormones such as glucagon-like peptide-1 (GLP-1). By inhibiting DPP-IV, this compound increases the levels of GLP-1, which in turn increases insulin secretion and lowers blood glucose levels. Additionally, this compound has been shown to act as an analgesic by inhibiting the activity of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of prostaglandins that cause pain and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including increased insulin secretion, decreased blood glucose levels, and analgesic effects. This compound has also been shown to increase the levels of the neurotransmitter dopamine, which is involved in the regulation of mood, motivation, and reward.
Advantages and Limitations for Lab Experiments
One advantage of using (2S)-5-amino-2-[3-(3-methylphenyl)propanoylamino]-5-oxopentanoic acid in lab experiments is its ability to act as an inhibitor of DPP-IV, which can be useful in studying the role of incretin hormones in glucose homeostasis. Additionally, this compound's analgesic effects can be useful in studying pain pathways and developing new pain medications. However, one limitation of using this compound in lab experiments is its synthetic nature, which may limit its applicability in certain biological systems.
Future Directions
For (2S)-5-amino-2-[3-(3-methylphenyl)propanoylamino]-5-oxopentanoic acid research include studying its potential use in the treatment of diabetes and pain, as well as investigating its effects on other physiological systems such as the immune system and the central nervous system. Additionally, further research is needed to optimize the synthesis method of this compound and investigate its potential as a therapeutic agent in various disease states.
In conclusion, this compound is a synthetic compound that has gained significant interest in scientific research due to its potential pharmacological properties. Its ability to act as an inhibitor of DPP-IV and its analgesic effects make it a promising candidate for the treatment of diabetes and pain. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.
Synthesis Methods
(2S)-5-amino-2-[3-(3-methylphenyl)propanoylamino]-5-oxopentanoic acid has been synthesized through various methods, including chemical synthesis and enzymatic methods. The chemical synthesis of this compound involves the reaction of 3-methylphenylalanine with 5-oxopentanoic acid, followed by the addition of an amine group to form this compound. Enzymatic methods involve the use of enzymes such as aminotransferases and transaminases to catalyze the reaction and produce this compound.
Scientific Research Applications
(2S)-5-amino-2-[3-(3-methylphenyl)propanoylamino]-5-oxopentanoic acid has been studied for its potential pharmacological properties, including its ability to act as an inhibitor of the enzyme dipeptidyl peptidase IV (DPP-IV) and its potential to act as an analgesic. This compound has also been studied for its potential use in the treatment of diabetes, as it has been shown to increase insulin secretion in pancreatic beta cells.
properties
IUPAC Name |
(2S)-5-amino-2-[3-(3-methylphenyl)propanoylamino]-5-oxopentanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O4/c1-10-3-2-4-11(9-10)5-8-14(19)17-12(15(20)21)6-7-13(16)18/h2-4,9,12H,5-8H2,1H3,(H2,16,18)(H,17,19)(H,20,21)/t12-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYAMNZNVAKEEQW-LBPRGKRZSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CCC(=O)NC(CCC(=O)N)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=CC=C1)CCC(=O)N[C@@H](CCC(=O)N)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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